Cas no 1804055-94-4 (1H-Benzimidazole-2-carboxylic acid, 6-(trifluoromethoxy)-)

• Product Name: 1H-Benzimidazole-2-carboxylic acid, 6-(trifluoromethoxy)-
• CAS No: 1804055-94-4
• MF: C₉H₅F₃N₂O₃
• MW: 246.142812490463
• MDL: MFCD28947519
• CID: 4826073
• Update Time: 2026-02-27

1H-Benzimidazole-2-carboxylic acid, 6-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxylic acid, 6-(trifluoromethoxy)-
• 6-Trifluoromethoxy-1H-benzoimidazole-2-carboxylic acid

• MDL： MFCD28947519
• Inchi： 1S/C9H5F3N2O3/c10-9(11,12)17-4-1-2-5-6(3-4)14-7(13-5)8(15)16/h1-3H,(H,13,14)(H,15,16)
• InChI Key： JSZTWDFQPFRASF-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)NC2=CC(OC(F)(F)F)=CC=C2N=1

Additional information on 1H-Benzimidazole-2-carboxylic acid, 6-(trifluoromethoxy)-

Introduction to 1H-Benzimidazole-2-carboxylic acid, 6-(trifluoromethoxy) and Its Significance in Modern Chemical Biology

The compound 1H-Benzimidazole-2-carboxylic acid, 6-(trifluoromethoxy), identified by the CAS number 1804055-94-4, represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. Benzimidazoles, a family of nitrogen-containing heterocycles, are renowned for their diverse biological activities and have been extensively studied for their potential applications in drug discovery. The specific substitution pattern of this compound, particularly the presence of a trifluoromethoxy group at the 6-position, imparts unique electronic and steric properties that make it a valuable scaffold for developing novel bioactive molecules.

Benzimidazole derivatives have long been recognized for their role in medicinal chemistry, with several FDA-approved drugs featuring this core structure. Among these, compounds like albendazole and mebendazole are widely used as anthelmintics, while others have demonstrated antiviral, anticancer, and anti-inflammatory properties. The introduction of fluorine atoms into benzimidazole derivatives has further expanded their pharmacological potential. Fluoro-substituted compounds often exhibit enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts.

The trifluoromethoxy group is a particularly potent fluorine derivative that influences the electronic properties of the benzimidazole ring by introducing electron-withdrawing effects. This modification can significantly alter the reactivity and interactions of the molecule with biological targets. In recent years, there has been a surge in research focused on harnessing the benefits of fluorinated benzimidazoles in drug design. For instance, studies have shown that trifluoromethoxy-substituted benzimidazoles can serve as effective inhibitors of enzyme kinases, which are implicated in various diseases including cancer.

One of the most compelling aspects of 1H-Benzimidazole-2-carboxylic acid, 6-(trifluoromethoxy) is its versatility as a building block for more complex molecules. The carboxylic acid moiety at the 2-position allows for further functionalization via esterification, amidation, or coupling reactions, enabling the synthesis of a wide array of derivatives with tailored biological activities. This flexibility has made it a popular choice for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound. By leveraging these techniques, researchers can predict the binding modes of benzimidazole derivatives to target proteins with high accuracy. This has led to the identification of new lead compounds with improved efficacy and reduced side effects. For example, virtual screening studies have identified several trifluoromethoxy-substituted benzimidazoles that exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

The synthesis of 1H-Benzimidazole-2-carboxylic acid, 6-(trifluoromethoxy) can be achieved through multiple pathways, each offering distinct advantages in terms of yield, purity, and scalability. Traditional methods often involve condensation reactions between appropriately substituted benzoyl chlorides and hydrazine derivatives followed by nucleophilic substitution to introduce the trifluoromethoxy group. However, modern synthetic approaches have explored more efficient routes, such as transition-metal-catalyzed cross-coupling reactions or microwave-assisted synthesis, which can significantly reduce reaction times and improve overall yields.

The pharmacological profile of this compound has been extensively evaluated in both in vitro and in vivo models. Preliminary studies have demonstrated its ability to modulate various biological pathways by interacting with specific enzymes and receptors. Notably, its interaction with protein kinase A (PKA) has been studied extensively due to its role in regulating numerous cellular processes including metabolism and gene expression. The trifluoromethoxy group appears to enhance binding affinity to PKA by stabilizing key interactions within the active site.

In addition to its kinase inhibition properties, 1H-Benzimidazole-2-carboxylic acid, 6-(trifluoromethoxy) has shown promise as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases including arthritis and cardiovascular disorders, making it an attractive therapeutic target. Preclinical studies have indicated that this compound can suppress inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that it may have therapeutic potential in conditions characterized by excessive inflammation.

The development of new synthetic methodologies for fluorinated benzimidazoles remains an active area of research. Advances in flow chemistry have enabled the scalable synthesis of complex fluorinated heterocycles under mild conditions with minimal waste generation. Such innovations are crucial for translating laboratory discoveries into viable drug candidates efficiently.

The future prospects for 1H-Benzimidazole-2-carboxylic acid, 6-(trifluoromethoxy) are promising given its unique structural features and demonstrated biological activities. Ongoing research aims to explore its potential in treating neurological disorders such as Alzheimer's disease by targeting amyloid-beta aggregation—a process where benzimidazoles have shown inhibitory effects. Furthermore，the development of novel imaging probes based on this scaffold could revolutionize diagnostic applications by providing non-invasive tools for visualizing disease biomarkers.

In conclusion,1H-Benzimidazole-2-carboxylic acid, 6-(trifluoromethoxy) (CAS no: 1804055-94-4) stands out as a versatile and potent molecule with significant implications for modern chemical biology and drug discovery。 Its unique structural features combined with its diverse biological activities make it an invaluable tool for researchers seeking to develop innovative therapeutic strategies across multiple disease areas。 As our understanding of molecular interactions continues to evolve，this compound is poised to play a pivotal role in shaping the future landscape of medicinal chemistry。